Cas no 191220-22-1 (2-chloro-6-ethyl-3-Pyridinecarbonitrile)

• Product Name: 2-chloro-6-ethyl-3-Pyridinecarbonitrile
• CAS No: 191220-22-1
• MF: C₈H₇ClN₂
• MW: 166.607580423355
• CID: 1108386
• PubChem ID: 21930433
• Update Time: 2025-10-29

2-chloro-6-ethyl-3-Pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-ethyl-3-Pyridinecarbonitrile
• 3-Pyridinecarbonitrile, 2-chloro-6-ethyl-
• SCHEMBL2394294
• CS-0415952
• 2-chloro-3-cyano-6-ethylpyridine
• NGGUUYGWPNBCAH-UHFFFAOYSA-N
• 2-Chloro-6-ethylpyridine-3-carbonitrile
• F83986
• 2-Chloro-6-ethylnicotinonitrile
• 191220-22-1

• Inchi： 1S/C8H7ClN2/c1-2-7-4-3-6(5-10)8(9)11-7/h3-4H,2H2,1H3
• InChI Key： NGGUUYGWPNBCAH-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(CC)=N1

Computed Properties

• Exact Mass: 166.0297759g/mol
• Monoisotopic Mass: 166.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 36.7Ų

Additional information on 2-chloro-6-ethyl-3-Pyridinecarbonitrile

Introduction to 2-chloro-6-ethyl-3-Pyridinecarbonitrile (CAS No. 191220-22-1)

2-chloro-6-ethyl-3-Pyridinecarbonitrile, identified by its Chemical Abstracts Service (CAS) number 191220-22-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This heterocyclic compound features a pyridine core substituted with a chloro group at the 2-position, an ethyl group at the 6-position, and a cyano group at the 3-position. Its unique structural attributes make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The compound's molecular structure, characterized by its electron-withdrawing cyano group and electron-donating ethyl group, contributes to its versatility as a building block in medicinal chemistry. The presence of the chloro substituent further enhances its reactivity, allowing for diverse functionalization strategies that can be tailored to specific pharmacological targets. These features have positioned 2-chloro-6-ethyl-3-Pyridinecarbonitrile as a key component in synthetic pathways leading to compounds with potential applications in treating a range of diseases.

In recent years, there has been a surge in research focused on developing new drugs with improved efficacy and reduced side effects. 2-chloro-6-ethyl-3-Pyridinecarbonitrile has emerged as a promising intermediate in this endeavor. Its incorporation into drug candidates has shown promise in preclinical studies, particularly in the inhibition of enzymes and receptors involved in inflammatory and infectious diseases. The compound's ability to serve as a precursor for more complex molecules underscores its importance in modern drug discovery.

One of the most compelling aspects of 2-chloro-6-ethyl-3-Pyridinecarbonitrile is its role in the synthesis of small-molecule inhibitors. Researchers have leveraged its structural framework to develop compounds that target specific disease pathways. For instance, derivatives of this molecule have been explored for their potential in modulating kinases and other enzymes implicated in cancer progression. The cyano group, in particular, has been shown to enhance binding affinity and selectivity, making it an attractive feature for medicinal chemists seeking to optimize drug-like properties.

The agrochemical industry has also recognized the value of 2-chloro-6-ethyl-3-Pyridinecarbonitrile as a precursor for novel pesticides and herbicides. Its structural motifs are found in several commercially available agrochemicals that exhibit potent activity against pests while maintaining environmental safety. By modifying its substituents, chemists can fine-tune the biological activity of derived compounds, leading to more effective crop protection solutions.

Advances in synthetic methodologies have further expanded the utility of 2-chloro-6-ethyl-3-Pyridinecarbonitrile. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and flow chemistry have enabled more efficient and scalable production processes. These innovations not only reduce costs but also allow for greater flexibility in designing derivative compounds. As a result, researchers can now explore more complex molecular architectures with relative ease.

The pharmacokinetic properties of derivatives derived from 2-chloro-6-ethyl-3-Pyridinecarbonitrile have been extensively studied to ensure optimal therapeutic outcomes. Metabolic stability, solubility, and bioavailability are critical factors that determine a drug's efficacy and safety profile. Computational modeling and high-throughput screening have accelerated the process of identifying promising candidates, making 2-chloro-6-ethyl-3-Pyridinecarbonitrile an indispensable tool in drug development pipelines.

Future research directions may focus on exploring new synthetic routes and expanding the scope of applications for this compound. Innovations such as biocatalysis and green chemistry could further enhance its sustainability and environmental compatibility. Additionally, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be crucial in unlocking its full potential across multiple therapeutic areas.

In conclusion, 2-chloro-6-ethyl-3-Pyridinecarbonitrile (CAS No. 191220-22-1) represents a cornerstone in modern chemical synthesis and drug discovery. Its unique structural features and reactivity make it an invaluable intermediate for developing innovative pharmaceuticals and agrochemicals. As research continues to evolve, this compound is poised to play an even greater role in addressing global health challenges through cutting-edge scientific advancements.